Cas no 63070-32-6 (Benzene, 1-(2-chloroethyl)-2,4-dinitro-)

• Product Name: Benzene, 1-(2-chloroethyl)-2,4-dinitro-
• CAS No: 63070-32-6
• MF: C₈H₇ClN₂O₄
• MW: 230.605180978775
• CID: 427253
• PubChem ID: 12336840
• Update Time: 2025-04-19

Benzene, 1-(2-chloroethyl)-2,4-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(2-chloroethyl)-2,4-dinitro-
• 1-(2-chloroethyl)-2,4-dinitrobenzene
• 63070-32-6
• 2-(2,4-dinitrophenyl)ethyl chloride
• OXPCAPIUVDXQJI-UHFFFAOYSA-N
• SCHEMBL7783341
• DTXSID90491483

• Inchi： 1S/C8H7ClN2O4/c9-4-3-6-1-2-7(10(12)13)5-8(6)11(14)15/h1-2,5H,3-4H2
• InChI Key： OXPCAPIUVDXQJI-UHFFFAOYSA-N
• SMILES： ClCCC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 230.00951
• Monoisotopic Mass: 230.0094344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• PSA: 86.28